Cas no 2228715-40-8 (tert-butyl 2-(piperidin-4-yl)methylmorpholine-4-carboxylate)

• Product Name: tert-butyl 2-(piperidin-4-yl)methylmorpholine-4-carboxylate
• CAS No: 2228715-40-8
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 6395423
• PubChem ID: 165832371
• Update Time: 2025-05-22

tert-butyl 2-(piperidin-4-yl)methylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(piperidin-4-yl)methylmorpholine-4-carboxylate
• tert-butyl 2-[(piperidin-4-yl)methyl]morpholine-4-carboxylate
• 2228715-40-8
• EN300-1880928

• Inchi： 1S/C15H28N2O3/c1-15(2,3)20-14(18)17-8-9-19-13(11-17)10-12-4-6-16-7-5-12/h12-13,16H,4-11H2,1-3H3
• InChI Key： DECKKSSTKHICFC-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1CC1CCNCC1

Computed Properties

• Exact Mass: 284.20999276g/mol
• Monoisotopic Mass: 284.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 2-(piperidin-4-yl)methylmorpholine-4-carboxylate

Research Brief on tert-Butyl 2-(piperidin-4-yl)methylmorpholine-4-carboxylate (CAS: 2228715-40-8) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl 2-(piperidin-4-yl)methylmorpholine-4-carboxylate (CAS: 2228715-40-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine-piperidine hybrid scaffold, has shown promising potential in drug discovery, particularly as a versatile building block for the synthesis of bioactive compounds. Recent studies have explored its applications in the development of kinase inhibitors, GPCR modulators, and other therapeutically relevant small molecules.

Structural analysis reveals that the tert-butyl carbamate group in this compound serves as a protective moiety, while the piperidine and morpholine rings provide critical pharmacophoric features for molecular recognition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of novel PI3K inhibitors, with the morpholine ring system contributing to improved target binding affinity and metabolic stability. The CAS number 2228715-40-8 has become increasingly referenced in patent applications related to oncology and inflammatory disease therapeutics.

Recent synthetic methodologies have focused on optimizing the production of tert-butyl 2-(piperidin-4-yl)methylmorpholine-4-carboxylate with high enantiomeric purity. A 2024 publication in Organic Process Research & Development described a scalable asymmetric synthesis route achieving >99% ee, addressing previous challenges in stereochemical control. This advancement has significant implications for the compound's use in chiral drug development, particularly for CNS-targeting pharmaceuticals where stereochemistry critically influences blood-brain barrier penetration and receptor selectivity.

Pharmacological investigations have revealed that derivatives of this scaffold exhibit improved pharmacokinetic profiles compared to simpler morpholine or piperidine analogs. The tert-butyl group in particular has been shown to enhance metabolic stability while maintaining favorable solubility characteristics. Current research efforts are exploring structure-activity relationships around this core structure, with several drug candidates containing this moiety now in preclinical development for neurodegenerative disorders and autoimmune diseases.

From a chemical biology perspective, this compound has emerged as a valuable tool for target identification and validation studies. Its fluorescently tagged derivatives have been employed in proteomic studies to identify novel protein targets, as reported in a 2023 ACS Chemical Biology paper. The bifunctional nature of the molecule allows for diverse conjugation strategies, making it adaptable for various chemical proteomics applications.

In conclusion, tert-butyl 2-(piperidin-4-yl)methylmorpholine-4-carboxylate (CAS: 2228715-40-8) represents a structurally unique and pharmacologically relevant scaffold with broad applications in drug discovery and chemical biology. Ongoing research continues to uncover new utilities for this versatile building block, positioning it as an important compound in contemporary medicinal chemistry efforts. Future directions may include exploration of its applications in targeted protein degradation and covalent inhibitor design.